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Compound of Interest

2-Amino-2-(2-pyridyl)ethanol
dihydrochloride

Cat. No.: B1373424

Compound Name:

An In-Depth Technical Guide to 2-Amino-2-(2-pyridyl)ethanol Dihydrochloride

Abstract

This technical guide provides a comprehensive overview of 2-Amino-2-(2-pyridyl)ethanol
dihydrochloride, a specialized chemical compound of significant interest in pharmaceutical
and chemical research. The document details its core physical and chemical properties,
plausible synthetic routes, key applications, and essential safety protocols. Designed for
researchers, scientists, and professionals in drug development, this guide synthesizes
technical data with practical insights, emphasizing the compound's role as a versatile building
block in modern organic synthesis. Its dihydrochloride form enhances both stability and
solubility, making it a valuable intermediate for creating a wide array of therapeutic and
agrochemical agents.[1]

Compound Identification and Structure
Nomenclature

The compound is systematically identified by several names and registry numbers, ensuring
clarity in research and commercial contexts.

e |[UPAC Name: 2-amino-2-(pyridin-2-yl)ethanol;dihydrochloride[2]
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e Common Synonyms: 2-Amino-2-(2-pyridyl)ethanol DiHCI, 2-amino-2-pyridin-2-ylethanol
dihydrochloride[2]

« CAS Number: 1187930-63-7[3][4][5]

Chemical Structure

2-Amino-2-(2-pyridyl)ethanol dihydrochloride possesses a unique molecular architecture
featuring an amino alcohol backbone attached to a pyridine ring.[1] The dihydrochloride salt
form indicates that both the basic nitrogen of the pyridine ring and the primary amino group are
protonated, forming hydrochloride salts. This dual protonation is crucial for the compound's
enhanced stability and aqueous solubility.[1][6]

Caption: Molecular structure of 2-Amino-2-(2-pyridyl)ethanol.

Key Identifiers

The fundamental properties that define this molecule are summarized below.

Identifier Value Source
Molecular Formula C7H10N20-2HCI [3]
Molecular Weight 211.09 g/mol [2][3]

. C1=CC=NC(=C1)C(CO)N.CI.C
Canonical SMILES | [2][3]

CHZFBNDZYOIRDZ-
InChlKey [2]
UHFFFAOYSA-N

Physicochemical Properties

The utility of a chemical compound is largely dictated by its physical and chemical properties.
This section outlines the key physicochemical characteristics of 2-Amino-2-(2-pyridyl)ethanol
dihydrochloride.

Physical State and Appearance
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At ambient temperature, the compound exists as a light yellow solid.[6] This solid form is
characteristic of many small organic hydrochloride salts.

Solubility Profile

The dihydrochloride form significantly enhances the compound's solubility in polar solvents
compared to its free base.[1][6] This is a critical attribute for its application in aqueous reaction
media and for the formulation of pharmaceutical agents.

Solvent Qualitative Solubility Rationale

The hydrochloride salts of the
amino and pyridine groups are
ionic, facilitating strong

Water Soluble ] )
hydrogen bonding and ion-
dipole interactions with water

molecules.[6][7]

Polar protic solvents that can

solvate the ionic salt and form
Methanol, Ethanol Soluble ]

hydrogen bonds with the

hydroxyl group.[8][9]

A polar aprotic solvent capable
DMSO Soluble of dissolving many organic
salts.[8]

Non-polar solvents lack the

ability to effectively solvate the
Hexane, Toluene Limited Solubility charged species and polar

functional groups of the

molecule.[9]

Stability and Storage

Proper storage is essential to maintain the integrity of the compound. The dihydrochloride form
itself confers enhanced stability.[1][6]
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» Recommended Storage: The compound should be stored in a tightly sealed container in a
cool, dry, and well-ventilated environment.[8]

e Sensitivities: To prevent degradation, it is advisable to protect the compound from prolonged
exposure to light and atmospheric moisture.[8] For long-term storage, maintaining an inert
atmosphere (e.g., nitrogen or argon) is beneficial.[8]

 Signs of Degradation: Visual indicators of degradation may include a change in color (e.g.,
darkening to yellow or brown) or a change in physical form, such as clumping.[8]

Chemical Properties and Reactivity

The reactivity of 2-Amino-2-(2-pyridyl)ethanol dihydrochloride is governed by its three
primary functional groups: the primary amine, the primary alcohol, and the pyridine ring. This
trifecta of reactivity makes it a highly versatile building block in organic synthesis.[10]

e Amino Group (-NHz2): As a primary amine, this group is nucleophilic and can undergo a
variety of reactions, including acylation, alkylation, and the formation of Schiff bases with
aldehydes or ketones.[7]

o Hydroxyl Group (-OH): The primary alcohol can be oxidized to an aldehyde or carboxylic
acid, or it can be converted into a better leaving group for substitution reactions.[6]

o Pyridine Ring: The nitrogen atom in the pyridine ring is basic and can act as a ligand in the
formation of coordination complexes with various metals.[7] The ring itself can undergo
electrophilic substitution, although it is generally deactivated towards this type of reaction.

Key reaction types include:

o Oxidation: Using oxidizing agents like potassium permanganate could lead to the formation
of pyridine-2-carboxylic acid derivatives.[6]

e Nucleophilic Substitution: The amino or hydroxyl groups can be replaced by other functional
groups.[6]

o Coordination Chemistry: The compound can act as a bidentate or tridentate ligand,
coordinating with metal ions through the pyridine nitrogen, amino nitrogen, and hydroxyl
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oxygen.[7]

Synthesis and Manufacturing

While specific industrial synthesis routes for 2-Amino-2-(2-pyridyl)ethanol dihydrochloride

are proprietary, a plausible and efficient laboratory-scale synthesis can be designed based on
established chemical transformations of similar molecules.[6] A logical approach starts from 2-
acetylpyridine.

Plausible Synthetic Pathway

The synthesis can be envisioned as a two-step process involving a reductive amination
followed by salt formation.

2-Acetylpyridine Step 1: Reductive Amination 2-Amino-2-(2-pyridyl)ethanol Step 2: Salt Formation 2-Amino-2-(2-pyridyl)ethanol
(Starting Material) (e.g., NH3, H2, Raney Ni or NaBH4, NH40Ac) (Free Base Intermediate) (2 eq. HCl in Ether/Ethanol) Dihydrochloride (Final Product)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: Reductive Amination and Salt
Formation

This protocol is a representative methodology. Causality: The choice of a reducing agent is
critical. Sodium borohydride (NaBHa) is often preferred in a laboratory setting over catalytic
hydrogenation for its operational simplicity and mild reaction conditions, which helps prevent
over-reduction of the pyridine ring. The final step of adding HCl is essential to produce the
stable, soluble dihydrochloride salt.

Step 1: Synthesis of 2-Amino-2-(2-pyridyl)ethanol (Free Base)

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-
acetylpyridine (1.0 eq) in methanol.
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e Amine Source: Add ammonium acetate (approx. 10 eq) to the solution. The large excess
drives the equilibrium towards the formation of the intermediate imine.

e Reduction: Cool the mixture to 0 °C in an ice bath. Add sodium borohydride (NaBHa, approx.
1.5 eq) portion-wise over 30 minutes. The slow addition is crucial to control the exothermic
reaction and prevent side reactions.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24
hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting material is consumed.

o Workup: Quench the reaction by slowly adding water. Remove the methanol under reduced
pressure. Extract the aqueous layer with an organic solvent like dichloromethane or ethyl
acetate (3x).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate in vacuo to yield the crude free base, which can be purified further by column
chromatography if necessary.

Step 2: Formation of the Dihydrochloride Salt

o Dissolution: Dissolve the purified free base from Step 1 in a minimal amount of anhydrous
ethanol or diethyl ether.

 Acidification: Cool the solution to 0 °C. Slowly add a solution of hydrochloric acid in ether
(2.1 eq) dropwise with stirring. A precipitate should form immediately.

« |solation: Stir the resulting slurry for 1-2 hours at 0 °C to ensure complete precipitation.

« Filtration and Drying: Collect the solid product by vacuum filtration. Wash the filter cake with
cold diethyl ether to remove any excess acid or impurities. Dry the solid under vacuum to
yield the final 2-Amino-2-(2-pyridyl)ethanol dihydrochloride.

Applications in Research and Development

The unique structure of this compound makes it a valuable intermediate in several high-value
applications.
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o Pharmaceutical Intermediate: It is a key building block in the synthesis of more complex
molecules for drug development.[1][10] Its structural features are particularly relevant for
creating compounds that target neurological disorders by enabling effective interactions with
biological systems.[10]

o Agrochemical Formulations: The compound is utilized in the synthesis of specialty
agrochemicals, where its structure can contribute to the efficacy of active ingredients for crop
protection.[1][10]

» Chemical and Biochemical Research: In a research context, it serves as a versatile scaffold
for synthesizing novel organic molecules and is used in studies of enzyme mechanisms and
protein interactions.[6][10] Its ability to chelate metals also makes it a useful ligand in
coordination chemistry and catalysis research.[10]

Safety, Handling, and Storage

Adherence to safety protocols is paramount when working with this or any chemical compound.
The following information is based on data for the compound and structurally related materials.

[2]

Hazard Identification

The compound is associated with the following GHS hazard statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Recommended Handling Procedures

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[11]

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
o Skin Protection: Wear suitable protective gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

Storage and Stability Guidelines

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place away
from incompatible materials such as strong acids and bases.[12]

e Incompatibilities: Avoid contact with strong oxidizing agents.

 Stability: The compound is stable under recommended storage conditions. The
dihydrochloride form enhances its shelf-life compared to the free base.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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